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Compound of Interest

Compound Name:
Potassium 4-

bromobenzenesulfonate

Cat. No.: B1343616 Get Quote

An In-depth Technical Guide on the Hazards and Safety Precautions for Potassium 4-
bromobenzenesulfonate

This technical guide is intended for researchers, scientists, and drug development

professionals, providing comprehensive information on the hazards and safety precautions

associated with Potassium 4-bromobenzenesulfonate. It is crucial to note that the chemical,

physical, and toxicological properties of this substance have not been thoroughly investigated.

[1] Therefore, adherence to strict safety protocols is imperative when handling this compound.

Chemical and Physical Properties
The fundamental properties of Potassium 4-bromobenzenesulfonate are summarized below.

Property Data

Synonyms
4-Bromo-benzenesulfonic acid potassium salt[1]

[2][3]

CAS Number 66788-58-7[1][2][3]

Molecular Formula C₆H₄BrKO₃S[1][2][4]

Molecular Weight 275.16 g/mol [1][2][3]
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Hazard Identification and Classification
While a comprehensive hazard profile is not available, the existing data suggests the following

potential hazards.

Potential Health Effects:

Inhalation: May cause respiratory irritation.[1]

Skin Contact: May be harmful if absorbed through the skin.

Eye Contact: May cause eye irritation.

Ingestion: May be harmful if swallowed.

Carcinogenicity:

IARC: No component of this product present at levels greater than or equal to 0.1% is

identified as a probable, possible or confirmed human carcinogen by IARC.[1]

Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and ensure safety.

Handling:

Handle in accordance with good industrial hygiene and safety practices.[1]

Avoid the formation of dust.[1]

Avoid breathing dust, vapors, mist, or gas.[1]

Ensure adequate ventilation.[1]

Wash hands before breaks and at the end of the workday.[1]

Storage:

Store in a cool, dry, and well-ventilated area.
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Keep containers tightly closed.

Store away from incompatible materials.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling Potassium
4-bromobenzenesulfonate.

Protection Type Recommendations

Eye/Face Protection
Use safety glasses with side-shields conforming

to EN166 or NIOSH-approved equipment.[1]

Skin Protection
Handle with gloves. Dispose of contaminated

gloves after use. Wash and dry hands.[1]

Respiratory Protection
For nuisance exposures, use a type P95 (US) or

type P1 (EU EN 143) particle respirator.[1]

First Aid Measures
In case of exposure, follow these first aid protocols and seek medical attention.

Exposure Route First Aid Protocol

Inhalation

Move the person into fresh air. If breathing is

difficult or stops, provide artificial respiration.

Consult a physician.[1]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[1]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes. Consult a physician.[1]

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.[1]
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Accidental Release and Fire-Fighting Measures
Accidental Release:

Use personal protective equipment.[1]

Evacuate personnel to safe areas.[1]

Avoid dust formation and breathing dust.[1]

Sweep up and shovel the material without creating dust.[1]

Place in a suitable, closed container for disposal.[1]

Prevent the product from entering drains.[1]

Fire-Fighting:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1]

Special Hazards: No specific data available.

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides,

sulfur oxides, hydrogen bromide gas, and potassium oxides.

Toxicological Information
The toxicological properties of Potassium 4-bromobenzenesulfonate have not been

thoroughly investigated.[1] No quantitative toxicity data (e.g., LD50, LC50) is available from the

provided search results.
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Experimental Protocols
Detailed experimental protocols for key toxicological or safety assessments of Potassium 4-
bromobenzenesulfonate are not available in the public domain based on the conducted

searches.

Visual Diagrams
The following diagrams illustrate key safety workflows.
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Accidental Release Workflow

Spill Occurs

Evacuate Personnel

Wear Appropriate PPE

Contain Spill
Prevent Entry to Drains

Sweep and Collect
Avoid Dust Formation

Place in Closed Container
for Disposal

Click to download full resolution via product page

Caption: Workflow for handling an accidental spill.
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First Aid Decision Pathway

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Provide Artificial Respiration if Needed

Wash with Soap and Water Rinse with Water for 15 min Rinse Mouth with Water

Consult a Physician

Click to download full resolution via product page

Caption: First aid procedures following exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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